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Compound of Interest

Compound Name: 1-Aminocyclohexanecarbonitrile

Cat. No.: B112763

Essential Safety and Handling Guide for 1-
Aminocyclohexanecarbonitrile

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 1-Aminocyclohexanecarbonitrile, tailored for researchers, scientists, and
professionals in drug development. Following these procedures is essential for ensuring
laboratory safety.

Hazard Identification and Quantitative Data

1-Aminocyclohexanecarbonitrile is a hazardous substance that requires careful handling. It
is harmful if swallowed, inhaled, or in contact with skin, and it can cause severe skin burns and
eye damage.[1][2] It may also cause respiratory irritation.[1]

Below is a summary of its key properties:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b112763?utm_src=pdf-interest
https://www.benchchem.com/product/b112763?utm_src=pdf-body
https://www.benchchem.com/product/b112763?utm_src=pdf-body
https://www.benchchem.com/product/b112763?utm_src=pdf-body
https://www.benchchem.com/product/b112763?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminocyclohexanecarbonitrile
https://www.chemsrc.com/en/cas/5496-10-6_844469.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminocyclohexanecarbonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula C7H12N2 [11[3]
Molecular Weight 124.18 g/mol [11[2][3]
Appearance Solid [4]
Boiling Point 236.2°C at 760 mmHg [2]
Flash Point 96.6°C [2]

Oral Toxicity (LDLo, rat) 200 mg/kg [5]
Dermal Toxicity (LDLo, rabbit) 200 mg/kg [5]

Operational and Disposal Plan

A systematic approach to handling and disposal is critical. The following workflow outlines the
necessary steps from preparation to waste management.
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1. Preparation
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Caption: Workflow for handling 1-Aminocyclohexanecarbonitrile.
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Procedural Guidance: Step-by-Step
Pre-Handling and Preparation

» Engineering Controls: All work with 1-Aminocyclohexanecarbonitrile must be conducted in
a certified chemical fume hood.[2] Ensure adequate ventilation.[4][6]

Personal Protective Equipment (PPE): Before entering the work area, don the following PPE:

o Hand Protection: Chemical-resistant nitrile gloves are required.[2][7][8][9] Inspect gloves
for any tears or punctures before use.[6]

o Eye Protection: Wear tightly fitting safety goggles or a face shield.[2][6]

o Skin and Body Protection: Wear a laboratory coat and ensure exposed skin is covered.[2]
For larger quantities or where splashing is likely, consider additional protective clothing.

Emergency Equipment: Ensure an eyewash station and safety shower are readily
accessible. Have a spill kit with an inert absorbent material (e.g., sand or vermiculite)
prepared.[2]

Handling Protocol

e Transport: When moving the chemical, keep it in a sealed, clearly labeled container.

Aliquotting and Weighing: Perform all manipulations, including weighing and transferring,
inside the chemical fume hood to prevent inhalation of dust or vapors.[2]

Reaction Setup: Keep all containers tightly closed when not in use.[4][6] Avoid contact with
incompatible materials such as strong oxidizing agents.[2]

Heating: Avoid direct heat, flames, and sparks.[2] If heating is necessary, use a well-
controlled system (e.g., a heating mantle or water bath).

Emergency Procedures

» Skin Contact: Immediately remove contaminated clothing.[2] Wash the affected skin with
copious amounts of soap and water for at least 15 minutes.[2][6] Seek medical attention if
irritation persists.[2]
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2][4] Remove contact lenses if present and
easy to do.[4] Seek immediate medical attention.

Inhalation: Move the individual to fresh air.[2][6] If breathing is difficult or symptoms persist,
seek medical attention.[2]

Ingestion: Wash out the mouth with water. Do not induce vomiting.[2] Seek immediate
medical attention.[2]

Spill Response:
o Evacuate non-essential personnel from the area.

o Wearing appropriate PPE, cover the spill with an inert, non-combustible absorbent
material like sand or vermiculite.[2]

o Sweep up the material and place it into a suitable, sealed container for hazardous waste
disposal.[4]

o Do not allow the material to enter drains or water courses.|[2]

o Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

o Chemical Waste: All waste containing 1-Aminocyclohexanecarbonitrile must be treated as
hazardous waste. Dispose of contents and containers in accordance with local, regional, and
national regulations through an approved waste disposal plant.[2][4]

o Contaminated Materials: Any PPE, absorbent materials, or labware that has come into
contact with the chemical must be disposed of as hazardous waste. Place these items in a
sealed, labeled container for disposal.

» Decontamination: Thoroughly decontaminate all work surfaces and equipment after use.
Wash hands thoroughly after handling the chemical and before leaving the laboratory.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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